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Compound of Interest

Compound Name: Dimethyl terephthalate

Cat. No.: B492978 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate and

impact of dimethyl terephthalate (DMT), a key industrial chemical. This document

summarizes its physicochemical properties, degradation pathways, bioaccumulation potential,

and ecotoxicological effects, supported by quantitative data, detailed experimental

methodologies, and visual representations of key processes to facilitate a thorough

understanding.

Physicochemical Properties of Dimethyl
Terephthalate
Dimethyl terephthalate (C₁₀H₁₀O₄) is the dimethyl ester of terephthalic acid.[1][2] It is a white

solid at room temperature and is primarily used in the production of polyesters, such as

polyethylene terephthalate (PET).[1][2][3] Understanding its physical and chemical properties is

crucial for predicting its behavior and persistence in the environment.
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Property Value Reference

Molecular Weight 194.19 g/mol [1][4]

Melting Point 140-142 °C [3]

Boiling Point 288 °C (sublimes) [1][3]

Water Solubility < 1 mg/mL at 55°F [4]

Vapor Pressure 0.01 mmHg [1]

Log Kow (Octanol-Water

Partition Coefficient)
2.25 [1]

Environmental Fate of Dimethyl Terephthalate
The environmental fate of DMT is governed by a combination of biotic and abiotic degradation

processes, as well as its potential for bioaccumulation.

Abiotic Degradation
Abiotic degradation of DMT in the environment primarily occurs through hydrolysis and photo-

oxidation.

Hydrolysis: DMT undergoes slow abiotic hydrolysis. The half-life for this process is estimated

to be 321 days.[5]

Photo-oxidation: In the atmosphere, DMT is expected to react with photochemically-

produced hydroxyl radicals. The estimated half-life for this vapor-phase reaction is on the

order of weeks.[5]

Biodegradation
Biodegradation is a significant pathway for the removal of DMT from the environment. It is

classified as readily biodegradable.[5][6]

Aerobic Biodegradation:
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Under aerobic conditions, DMT is readily degraded by various microorganisms.[1] In a

Japanese MITI test, DMT at 100 mg/L reached 84% of its theoretical biochemical oxygen

demand (BOD) in two weeks using an activated sludge inoculum.[1][5] River die-away tests

have shown 100% biodegradation in river water within 3 days, while in seawater, the

degradation was slower, ranging from 27% to 49% over the same period.[1][7]

The primary biodegradation pathway involves the sequential hydrolysis of the two ester groups,

first forming mono-methyl terephthalate (MMT) and then terephthalic acid (TA).[8][9] These

intermediates are then further mineralized.[9] Several bacterial strains, including Pasteurella

multocida Sa and Comamonas acidovorans D-4, have been identified as capable of utilizing

DMT as a sole carbon source.[8][10]

Anaerobic Biodegradation:

Under anaerobic conditions, the degradation of DMT is considerably slower. In one study, the

anaerobic half-lives of DMT were reported to be 39, 48, and 58 days in starch processing,

paper mill, and sewage sludge, respectively.[1]

Biodegradation Data Summary:
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Test Type Conditions Result Half-life Reference

Japanese MITI

Test

Aerobic,

activated sludge

84% of

theoretical BOD

in 2 weeks

- [1][5]

River Die-Away

Test

Aerobic, river

water

100%

biodegradation in

3 days

< 3 days [1][7]

River Die-Away

Test

Aerobic, sea

water

27-49%

biodegradation in

3 days

- [1][7]

Anaerobic

Sludge

Starch

processing

sludge

- 39 days [1]

Anaerobic

Sludge
Paper mill sludge - 48 days [1]

Anaerobic

Sludge
Sewage sludge - 58 days [1]

Bioaccumulation
The potential for dimethyl terephthalate to bioaccumulate in aquatic organisms is considered

low.[6][7] This is supported by its relatively low octanol-water partition coefficient (Log Kow =

2.25) and a calculated bioconcentration factor (BCF) of 1.21.[1][5] A BCF of 11 has also been

estimated from its log Kow.[7] These values suggest that DMT is not expected to biomagnify in

the food chain.[5]

Ecotoxicological Impact of Dimethyl Terephthalate
DMT is considered to be moderately toxic to aquatic organisms.[5] The following table

summarizes the acute toxicity data for various aquatic species.
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Organism Test Type Duration Endpoint
Value
(mg/L)

Reference

Fathead

minnow

(Pimephales

promelas)

Acute 96 hours LC50 9.6 [5]

Water flea

(Daphnia

magna)

Acute 48 hours EC50 30.4 [5]

Green algae

(Pseudokirch

neriella

subcapitrata)

Growth

Inhibition
72 hours

EC50

(biomass)
27.6 [5]

Green algae

(Pseudokirch

neriella

subcapitrata)

Growth

Inhibition
72 hours

EC50 (growth

rate)
>32.3 [5]

Zebra fish

(Danio rerio)
Acute - LC50 13.0 [11]

Japanese

rice fish

(Oryzias

latipes)

Acute 96 hours LC50 >5.37 [12]

Experimental Protocols
The following sections provide an overview of the standardized methodologies used to

generate the environmental fate and ecotoxicity data for dimethyl terephthalate.

Ready Biodegradability - OECD 301C (Modified MITI
Test)
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This test evaluates the ready biodegradability of a chemical by measuring oxygen consumption

in a closed respirometer.

Inoculum: Activated sludge from a wastewater treatment plant receiving predominantly

domestic sewage.

Test Substance Concentration: Typically 100 mg/L.

Test Duration: 28 days.

Procedure: The test substance is added to a mineral medium inoculated with the activated

sludge. The consumption of oxygen is measured over the 28-day period and is expressed as

a percentage of the theoretical oxygen demand (ThOD).

Pass Criteria: A substance is considered readily biodegradable if it reaches at least 60% of

its ThOD within a 10-day window during the 28-day test.[13][14]

River Die-Away Test
This test simulates the biodegradation of a substance in a natural aquatic environment.

Inoculum: Freshly collected, unfiltered water from a river or other natural water body.

Test Substance Concentration: A low, environmentally relevant concentration is typically

used.

Procedure: The test substance is added to the river water in a flask and incubated under

ambient conditions (temperature and light). The concentration of the test substance is

monitored over time.

Endpoint: The rate and extent of disappearance of the test substance.

Fish Acute Toxicity Test - OECD 203
This test determines the concentration of a substance that is lethal to 50% of the test fish

(LC50) over a 96-hour period.[1][2][6][15]
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Test Organism: Commonly used species include zebrafish (Danio rerio) or fathead minnow

(Pimephales promelas).[6]

Test Conditions: Fish are exposed to a range of concentrations of the test substance in a

static or semi-static system for 96 hours.[1]

Observations: Mortalities and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

[1]

Endpoint: The LC50 value is calculated at the end of the 96-hour exposure period.[15]

Daphnia sp. Acute Immobilisation Test - OECD 202
This test assesses the acute toxicity of a substance to Daphnia magna by determining the

concentration that immobilizes 50% of the organisms (EC50) within 48 hours.[3][4][7][8][16]

Test Organism:Daphnia magna, less than 24 hours old.[3][4][7]

Test Conditions: Daphnids are exposed to a series of concentrations of the test substance

for 48 hours in a static system.[4][8]

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.[3][16]

Endpoint: The EC50 value is calculated at 48 hours.[3][16]

Alga, Growth Inhibition Test - OECD 201
This test evaluates the effect of a substance on the growth of freshwater green algae.[9][17][18]

[19][20]

Test Organism: A species of green algae such as Pseudokirchneriella subcapitata.[17][18]

Test Conditions: Exponentially growing algal cultures are exposed to various concentrations

of the test substance for 72 hours.[17][18]

Measurement: Algal growth is measured by cell counts or a surrogate parameter like

chlorophyll fluorescence.
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Endpoint: The concentration that causes a 50% reduction in growth (EC50) is determined.

[18]

Visualizing Key Processes
The following diagrams illustrate the biodegradation pathway of dimethyl terephthalate and a

conceptual workflow for its environmental risk assessment.

Dimethyl Terephthalate (DMT) Monomethyl Terephthalate (MMT)Esterase Terephthalic Acid (TA)Esterase Mineralization (CO2 + H2O)

Further
Biodegradation

Click to download full resolution via product page

Caption: Aerobic biodegradation pathway of Dimethyl Terephthalate (DMT).
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Caption: Conceptual workflow for environmental risk assessment of DMT.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.testinglab.com/oecd-201-freshwater-algal-growth-inhibition-test
https://www.situbiosciences.com/product/oecd-301c-miti-biodegradation-test/
https://contractlaboratory.com/oecd-301-biodegradability-testing-a-strategic-tool-for-sustainable-product-development/
https://downloads.regulations.gov/EPA-HQ-OPPT-2009-0154-0031/content.pdf
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1696567/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1696567/
https://www.oecd.org/en/publications/test-no-301-ready-biodegradability_9789264070349-en.html
https://www.oecd.org/en/publications/test-no-203-fish-acute-toxicity-test_9789264069961-en.html
https://www.oecd.org/en/publications/test-no-202-daphnia-sp-acute-immobilisation-test_9789264069947-en.html
https://www.aropha.com/biodegradable-testing-labs/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.aropha.com/biodegradable-testing-labs/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.fera.co.uk/chemical-regulation/guidelines/test-oecd-201
https://www.eurofins.com.au/media/10784/algae-growth-inhibition-test.pdf
https://www.oecd.org/en/publications/test-no-201-alga-growth-inhibition-test_9789264069923-en.html
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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